N-[5-(3,5-Difluoro-benzyl)-1-trityl-1H-indazol-3-yl]-4-fluoro-isophthalamic acid

• Molecular Formula: C41H28F3N3O3
• Molecular Weight: 667.7 g/mol
• IUPAC Name: 3-[[5-[(3,5-difluorophenyl)methyl]-1-tritylindazol-3-yl]carbamoyl]-4-fluorobenzoic acid
• InChI: InChI=1S/C41H28F3N3O3/c42-32-21-27(22-33(43)25-32)20-26-16-19-37-35(23-26)38(45-39(48)34-24-28(40(49)50)17-18-36(34)44)46-47(37)41(29-10-4-1-5-11-29,30-12-6-2-7-13-30)31-14-8-3-9-15-31/h1-19,21-25H,20H2,(H,49,50)(H,45,46,48)
• InChI Key: VUJIQKUDDFBRDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C5=C(C=C(C=C5)CC6=CC(=CC(=C6)F)F)C(=N4)NC(=O)C7=C(C=CC(=C7)C(=O)O)F

Description

N-[5-(3,5-Difluoro-benzyl)-1-trityl-1H-indazol-3-yl]-4-fluoro-isophthalamic acid is a useful research compound. Its molecular formula is C41H28F3N3O3 and its molecular weight is 667.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-[5-(3,5-Difluoro-benzyl)-1-trityl-1H-indazol-3-yl]-2-fluoro-5-formyl-benzamide (88 mg, 0.135 mmol) in tert-butanol (1.8 mL) at room temperature was treated first with 2-methyl-2-butene (0.079 mL, 1.082 mmol) and then with sodium chlorite (37 mg, 0.405 mmol) and sodium dihydrogenphosphate in water (0.8 mL) drop-wise. The reaction was stirred over-night, EtOAc was then added (30 mL) and washed with water (25 mL). The aqueous layer was extracted twice with EtOAc (2×10 mL). The combined organic layers were washed with brine, evaporated to dryness to leave 106 mg of title compound which was employed in the following step with no need of further purification.